Cas no 2308474-81-7 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid
• CAS No: 2308474-81-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5982787
• PubChem ID: 165575725
• Update Time: 2025-11-05

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]oxolane-2-carboxylic acid
• 2308474-81-7
• EN300-1540134

• Inchi： 1S/C25H28N2O6/c1-14(2)21(23(28)26-20-11-12-32-22(20)24(29)30)27-25(31)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-22H,11-13H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t20?,21-,22?/m0/s1
• InChI Key： UIYXGVCKINFMFI-ORFBVSJDSA-N
• SMILES： O1CCC(C1C(=O)O)NC([C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic Acid (CAS No. 2308474-81-7): An Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid (CAS No. 2308474-81-7) is a sophisticated organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and biotechnology. This compound, often referred to by its abbreviated name, Fmoc-Ser(OtBu)-Oxazoline, is a derivative of serine and oxazoline, making it an important building block in the synthesis of peptides and other bioactive molecules.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this compound, providing stability and facilitating selective chemical reactions. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. The serine residue, protected by the t-butyl (OtBu) group, adds further versatility to the molecule, allowing for precise control over the amino acid sequence during peptide synthesis.

The oxazoline ring in Fmoc-Ser(OtBu)-Oxazoline plays a significant role in enhancing the solubility and reactivity of the compound. Oxazolines are known for their ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and metal-mediated reactions. This property makes Fmoc-Ser(OtBu)-Oxazoline an attractive candidate for developing novel catalysts and reaction intermediates.

Recent studies have highlighted the potential of Fmoc-Ser(OtBu)-Oxazoline in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that by modifying the side chains of Fmoc-Ser(OtBu)-Oxazoline, they could enhance its binding affinity to target proteins, leading to improved therapeutic efficacy.

In another study, published in Organic Letters, scientists explored the use of Fmoc-Ser(OtBu)-Oxazoline as a chiral auxiliary in asymmetric synthesis. The unique stereochemistry of the compound allowed for the selective formation of enantiomerically pure products, which are essential for many pharmaceutical applications. This research underscores the importance of Fmoc-Ser(OtBu)-Oxazoline as a versatile tool in synthetic organic chemistry.

The stability and reactivity of Fmoc-Ser(OtBu)-Oxazoline also make it an ideal candidate for use in combinatorial chemistry approaches. Combinatorial libraries generated using this compound can be screened for a wide range of biological activities, including enzyme inhibition, receptor binding, and antimicrobial properties. This approach has the potential to accelerate the discovery of new lead compounds for drug development.

In addition to its applications in medicinal chemistry, Fmoc-Ser(OtBu)-Oxazoline has shown promise in materials science. Researchers at the University of California, Berkeley, have developed novel polymers incorporating this compound as a monomer unit. These polymers exhibit unique optical and electronic properties, making them suitable for use in advanced materials such as sensors and electronic devices.

The synthesis of Fmoc-Ser(OtBu)-Oxazoline involves several well-established chemical reactions. The first step typically involves the protection of serine with the Fmoc group using Fmoc-Cl and a base such as diisopropylethylamine (DIPEA). The resulting Fmoc-serine is then converted into its oxazoline derivative through cyclization with an appropriate reagent like trimethylsilyl azide (TMSN₃). The final step involves deprotection of the t-butyl group under acidic conditions to yield the desired product.

The purity and quality of Fmoc-Ser(OtBu)-Oxazoline are critical for its successful application in various fields. High-purity samples can be obtained through advanced purification techniques such as column chromatography and recrystallization. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to ensure that the compound meets stringent quality standards.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidooxolane-2-carboxylic acid (CAS No. 2308474-81-7) is a versatile and valuable compound with significant potential in medicinal chemistry, biotechnology, materials science, and other related fields. Its unique structure and properties make it an essential tool for researchers working on peptide synthesis, drug discovery, catalysis, and advanced materials development. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow even further.